Cas no 2757922-21-5 (3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757922-21-5
• MF: C₁₃H₁₀BrFO₃S
• MW: 345.184105396271
• MDL: MFCD32849782
• CID: 5615861
• PubChem ID: 165752868
• Update Time: 2025-05-25

3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate
• 2757922-21-5
• EN300-33237354
• 3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate

• MDL： MFCD32849782
• Inchi： 1S/C13H10BrFO3S/c1-9-5-7-10(8-6-9)19(16,17)18-12-4-2-3-11(14)13(12)15/h2-8H,1H3
• InChI Key： UCGQDUYHWFBBRY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 343.95181g/mol
• Monoisotopic Mass: 343.95181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate

3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound 3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate, identified by the CAS number NO2757922-21-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a sulfonate group with a substituted phenyl ring. The presence of bromine and fluorine substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable compound for various applications in research and industry.

Recent studies have highlighted the importance of 3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate in the synthesis of bioactive molecules. Its structure allows for versatile reactivity, particularly in nucleophilic aromatic substitution reactions. Researchers have demonstrated that this compound can serve as an effective electrophilic partner in such reactions, enabling the construction of complex molecular frameworks with high precision. This has led to its use in the development of novel pharmaceutical agents targeting various therapeutic areas.

The synthesis of 3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Subsequent sulfonation and substitution steps are carefully optimized to ensure high yields and purity. The use of advanced purification techniques, such as column chromatography and recrystallization, has significantly improved the quality of the final product.

In terms of applications, this compound has found utility in materials science as well. Its ability to form stable sulfonate esters makes it a promising candidate for the development of advanced polymers and coatings. Recent research has explored its potential in creating self-healing materials, where the sulfonate group plays a critical role in enabling dynamic covalent bonding.

The structural versatility of 3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate also extends to its use in catalysis. By incorporating this compound into metal-organic frameworks (MOFs), scientists have developed highly efficient catalysts for various organic transformations. These catalysts exhibit superior activity and selectivity, making them attractive for industrial applications.

From an environmental perspective, there is growing interest in understanding the degradation pathways of 3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate. Studies have shown that under specific conditions, such as UV irradiation or microbial action, this compound undergoes hydrolysis to form less hazardous byproducts. This knowledge is crucial for assessing its environmental impact and developing sustainable practices for its production and disposal.

In conclusion, 3-Bromo-2-fluorophenyl 4-methylbenzene-1-sulfonate stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, underscores its importance in contemporary chemical research. As ongoing investigations continue to uncover new potentials for this molecule, it is poised to play an even greater role in shaping future innovations.